Cas no 940307-96-0 (1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 940307-96-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 6103713
• PubChem ID: 66875026
• Update Time: 2025-07-28

1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(3-hydroxyphenyl)-
• 1-?(3-?hydroxyphenyl)?-Cyclopropanecarbonit?rile

• Inchi： 1S/C10H9NO/c11-7-10(4-5-10)8-2-1-3-9(12)6-8/h1-3,6,12H,4-5H2
• InChI Key： FTTRSXMWGQCQQS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(O)=C2)(C#N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile

Introduction to 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile (CAS No. 940307-96-0)

1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 940307-96-0, this compound represents a fascinating intersection of cyclopropane chemistry and phenolic derivatives, offering a rich scaffold for further exploration in drug discovery and material science. The presence of both a hydroxyphenyl moiety and a cyclopropane ring imparts distinct reactivity and functionalization possibilities, making it a valuable candidate for synthetic chemists and biologists alike.

The cyclopropane ring is known for its high strain energy, which can be exploited in medicinal chemistry to enhance binding affinity or modulate metabolic stability. In contrast, the 3-hydroxyphenyl group introduces hydrophilicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes or receptors. This combination of structural features has led to its investigation as a precursor in the synthesis of novel therapeutic agents, particularly in the realm of anti-inflammatory, anticancer, and antimicrobial applications.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of compounds like 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile. Molecular modeling studies suggest that the rigid cyclopropane core may facilitate optimal positioning within active sites, while the hydroxyphenyl group could serve as a critical recognition element. These insights have guided experimental efforts toward optimizing analogs with enhanced efficacy and reduced toxicity.

In parallel, synthetic methodologies have evolved to streamline the preparation of this class of compounds. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-mediated processes, have been employed to construct the cyclopropane moiety efficiently. Additionally, green chemistry principles have been integrated into synthetic routes, minimizing waste and improving atom economy. Such innovations not only enhance scalability but also align with sustainable practices in pharmaceutical manufacturing.

The biological evaluation of 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile has revealed promising preliminary results. In vitro assays have indicated potential inhibitory activity against certain kinases and proteases implicated in diseases such as cancer and neurodegeneration. The hydroxyphenyl group appears to play a key role in modulating target interactions, while the electron-withdrawing nature of the nitrile substituent may influence metabolic pathways. These findings underscore the compound's therapeutic potential and justify further preclinical investigation.

One particularly intriguing aspect of this molecule is its adaptability as a building block for structure-activity relationship (SAR) studies. By systematically modifying substituents on either the hydroxyphenyl ring or the cyclopropane core, researchers can dissect contributions from each moiety to overall biological activity. Such explorations not only deconvolute mechanistic insights but also accelerate the discovery pipeline by identifying lead compounds with optimized properties.

The role of analytical techniques cannot be overstated in characterizing 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile accurately. High-resolution mass spectrometry (HRMS) ensures structural confirmation, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information on connectivity and stereochemistry. X-ray crystallography has been instrumental in elucidating molecular conformations, particularly for complex derivatives where hydrogen bonding networks or π-stacking interactions influence bioactivity.

Looking ahead, emerging trends in drug development may further enhance the relevance of compounds like 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile. The rise of precision medicine has emphasized tailored therapeutics based on genetic profiles, necessitating diverse molecular scaffolds with predictable biological outcomes. Furthermore, interest in bioorthogonal chemistry has opened new avenues for labeling or modifying these molecules within living systems, broadening their utility beyond traditional small-molecule drug applications.

In conclusion,1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile (CAS No. 940307-96-0) exemplifies how innovative molecular design can yield compounds with multifaceted potential across pharmaceutical research and beyond. Its unique structural features—combining a strained cyclopropane ring with a functionalized phenolic group—position it as a compelling subject for further study. As methodologies advance and biological understanding deepens, this compound is poised to contribute significantly to future discoveries in health sciences.